Cas no 1261982-75-5 (4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile)

• Product Name: 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile
• CAS No: 1261982-75-5
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• MDL: MFCD18314190
• CID: 1219768
• PubChem ID: 53219866
• Update Time: 2025-08-05

4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile
• 3-Hydroxy-2',4'-dimethyl[1,1'-biphenyl]-4-carbonitrile
• MFCD18314190
• DTXSID10684658
• 2-Cyano-5-(2,4-dimethylphenyl)phenol, 95%
• 1261982-75-5
• 2-CYANO-5-(2,4-DIMETHYLPHENYL)PHENOL

• MDL： MFCD18314190
• Inchi： 1S/C15H13NO/c1-10-3-6-14(11(2)7-10)12-4-5-13(9-16)15(17)8-12/h3-8,17H,1-2H3
• InChI Key： ZTAVNGAWJSIARN-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(=C1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44Ų

Additional information on 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile

Research Brief on 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile (CAS: 1261982-75-5): Recent Advances and Applications

The compound 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile (CAS: 1261982-75-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, featuring a hydroxybenzonitrile core substituted with a 2,4-dimethylphenyl group, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop derivatives with enhanced pharmacological properties, particularly in the context of anti-inflammatory and anticancer agents.

One of the most notable advancements involves the compound's application in targeting specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammatory diseases. The study reported a significant reduction in pro-inflammatory markers in preclinical models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A study conducted by a team at the National Cancer Institute revealed that 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile derivatives can induce apoptosis in certain cancer cell lines by modulating the activity of Bcl-2 family proteins. These findings were further supported by in vivo experiments, where treated models showed a marked decrease in tumor growth rates.

The synthesis of 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile has also seen methodological improvements. A 2024 publication in Organic Letters detailed a novel, high-yield synthetic route utilizing palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also reduces the environmental impact compared to traditional methods, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile-based compounds. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups exploring formulation strategies to enhance delivery and efficacy. Preliminary results from these studies suggest that nanoparticle-based delivery systems could offer a viable solution.

In conclusion, 4-(2,4-dimethylphenyl)-2-hydroxybenzonitrile (CAS: 1261982-75-5) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities and adaptable chemical structure make it a valuable candidate for further research. Future studies should focus on addressing the current limitations and expanding its applications to other disease areas, potentially paving the way for clinical translation.